Cas no 769173-95-7 (3,3,4,4,4-pentafluoro-2-methylidenebutanoic acid)

• Product Name: 3,3,4,4,4-pentafluoro-2-methylidenebutanoic acid
• CAS No: 769173-95-7
• MF: C₅H₃F₅O₂
• MW: 190.068139314651
• CID: 6519858
• PubChem ID: 11148186
• Update Time: 2025-11-03

3,3,4,4,4-pentafluoro-2-methylidenebutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4,4-pentafluoro-2-methylidenebutanoic acid
• EN300-1933286
• SCHEMBL1416716
• 769173-95-7

• Inchi： 1S/C5H3F5O2/c1-2(3(11)12)4(6,7)5(8,9)10/h1H2,(H,11,12)
• InChI Key： PWQMEAXMUJBLNU-UHFFFAOYSA-N
• SMILES： FC(C(=C)C(=O)O)(C(F)(F)F)F

Computed Properties

• Exact Mass: 190.00532014g/mol
• Monoisotopic Mass: 190.00532014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,3,4,4,4-pentafluoro-2-methylidenebutanoic acid

3,3,4,4,4-Pentafluoro-2-Methylidenebutanoic Acid: A Comprehensive Overview

The compound with CAS No. 769173-95-7, commonly referred to as 3,3,4,4,4-pentafluoro-2-methylidenebutanoic acid, is a highly fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound is a derivative of butanoic acid, with a fluorinated substituent at the 2-methylidene position. The presence of multiple fluorine atoms in its structure contributes to its distinct physical and chemical characteristics.

Fluorinated compounds have been extensively studied in recent years due to their wide-ranging applications in materials science, pharmaceuticals, and agrochemicals. The fluorination of organic molecules often enhances their stability, lipophilicity, and bioavailability. In the case of 3,3,4,4,4-pentafluoro-2-methylidenebutanoic acid, the five fluorine atoms attached to the carbon chain significantly influence its reactivity and solubility properties. This makes it a promising candidate for use in the development of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of 3,3,4,4,4-pentafluoro-2-methylidenebutanoic acid as a building block for synthesizing more complex fluorinated molecules. Its structure allows for easy functionalization at various positions on the carbon chain, enabling chemists to design molecules with tailored properties. For instance, researchers have explored its use in the synthesis of fluorinated polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in high-performance materials for aerospace and automotive industries.

In addition to its role in materials science, 3,3,4,4,4-pentafluoro-2-methylidenebutanoic acid has shown promise in medicinal chemistry. The fluorine atoms in its structure contribute to its ability to act as a bioisostere for hydroxyl or methoxy groups in drug molecules. This property makes it a valuable intermediate in the synthesis of novel drug candidates with improved pharmacokinetic profiles. Recent research has focused on its application in designing inhibitors for various enzyme targets implicated in diseases such as cancer and neurodegenerative disorders.

The synthesis of 3,3,4,4,4-pentafluoro-2-methylidenebutanoic acid involves a multi-step process that typically begins with the fluorination of a suitable precursor compound. Advanced fluorination techniques such as electrophilic fluorination or nucleophilic aromatic substitution are often employed to achieve the desired level of fluorination. Researchers have also explored alternative methods such as photochemical fluorination and metal-catalyzed coupling reactions to optimize the synthesis process and improve yield.

One of the key challenges associated with the synthesis and application of 3,pentafluoro compounds is their inherent reactivity due to the presence of multiple electronegative atoms. This reactivity can sometimes lead to unwanted side reactions during chemical transformations. To address this issue, recent studies have focused on developing more selective catalysts and reaction conditions that minimize side reactions while maintaining high yields.

From an environmental perspective,highly fluorinated compounds like 3,pentafluoro derivatives raise concerns regarding their persistence in the environment and potential toxicity to aquatic organisms. However,recent research has shown that proper waste management practices and controlled disposal methods can mitigate these risks effectively.

In conclusion,3,pentafluoro compounds such as CAS No. 769173-95-7 represent an exciting area of research with vast potential across multiple disciplines.However,further studies are needed to fully understand their behavior under different conditions and develop sustainable methods for their production and application.